molecular formula C20H21BrN6O3 B3009942 6-bromo-3-[4-oxo-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-1H-quinazoline-2,4-dione CAS No. 1022606-64-9

6-bromo-3-[4-oxo-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-1H-quinazoline-2,4-dione

Cat. No.: B3009942
CAS No.: 1022606-64-9
M. Wt: 473.331
InChI Key: SMFQYOXQLNZYEQ-UHFFFAOYSA-N
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Description

6-bromo-3-[4-oxo-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-1H-quinazoline-2,4-dione is a useful research compound. Its molecular formula is C20H21BrN6O3 and its molecular weight is 473.331. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

  • Development of Heterocyclic Compounds

    Research has shown that the synthesis of heterocyclic compounds, such as quinazoline derivatives, plays a crucial role in medicinal chemistry due to their diverse biological activities. For example, the creation of (imidazo[1,2-c]pyrimidin-2-yl)phenylmethanones and 6-benzoylpyrrolo[2,3-a]pyrimidines demonstrates the interest in developing compounds with potential therapeutic applications (G. Danswan, P. Kennewell, & W. R. Tully, 1989).

  • Copper-Catalyzed C–N Coupling

    The copper-catalyzed C–N coupling/cyclization and oxidation process is used to synthesize N-fused benzimidazole-4,7-diones, showcasing the chemical versatility and potential for creating bioactive scaffolds. Such methods could be applicable in developing novel quinazoline derivatives with enhanced biological properties (P. Dao, S. Ho, & C. Cho, 2018).

  • Anti-inflammatory and Analgesic Screening

    Some quinazoline derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties. This highlights the potential therapeutic applications of such compounds in managing pain and inflammation (A. F. Eweas, A. O. El-Nezhawy, A. R. Baiuomy, & M. M. Awad, 2012).

  • Anticancer and Antimicrobial Activity

    The synthesis of 2-pyridylquinazoline derivatives and their evaluation for antiproliferative and antimicrobial activities against various cells suggest the potential for developing anticancer and antimicrobial agents. This underscores the importance of quinazoline derivatives in drug discovery and development (A. F. Eweas, Qasem Mahmoud Aref Abdallah, & Mohamed Elbadawy, 2021).

Properties

IUPAC Name

6-bromo-3-[4-oxo-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-1H-quinazoline-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21BrN6O3/c21-14-4-5-16-15(13-14)18(29)27(20(30)24-16)8-1-3-17(28)25-9-11-26(12-10-25)19-22-6-2-7-23-19/h2,4-7,13H,1,3,8-12H2,(H,24,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMFQYOXQLNZYEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NC=CC=N2)C(=O)CCCN3C(=O)C4=C(C=CC(=C4)Br)NC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21BrN6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

473.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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